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Compound of Interest

Compound Name: Solvent yellow 124

Cat. No.: B1294874 Get Quote

Introduction

Solvent Yellow 124 is a yellow azo dye primarily used as a fuel marker within the European

Union to distinguish between heating oil and higher-taxed motor diesel fuel.[1] Its distinct

chemical structure, featuring an azo group (–N=N–), is responsible for its characteristic yellow

color.[2] Accurate and reliable quantification of Solvent Yellow 124 is crucial for regulatory

compliance and preventing tax evasion. This application note describes a validated UV-Visible

spectrophotometric method for the quantitative determination of Solvent Yellow 124, suitable

for researchers, scientists, and professionals in the fuel and drug development industries.

Principle

The quantitative determination of Solvent Yellow 124 is based on its absorption of light in the

visible region of the electromagnetic spectrum. The compound exhibits a primary absorption

maximum (λmax) at approximately 412 nm, which corresponds to the π-π* transition of the azo

chromophore.[2][3] According to the Beer-Lambert law, the absorbance of a solution is directly

proportional to the concentration of the analyte. By measuring the absorbance of a sample at

its λmax and comparing it to a calibration curve prepared from standards of known

concentrations, the concentration of Solvent Yellow 124 in the sample can be accurately

determined.
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While direct UV-Visible spectrophotometry is a viable technique, the European Union's

reference method for the determination of Solvent Yellow 124 in gas oil and kerosene involves

High-Performance Liquid Chromatography (HPLC) with UV/Vis detection.[4][5][6] The

validation data from this reference method provides a benchmark for the performance of

quantitative analysis of Solvent Yellow 124.

Table 1: Summary of Method Validation Parameters (HPLC-UV/Vis Method)

Parameter Concentration Level Result

Repeatability (RSDr) 6 mg/L 0.68%

0.12 mg/L 5.4%

Reproducibility (RSDR) 6 mg/L 3.8%

0.12 mg/L 13.5%

Limit of Detection (LOD) - 0.020 mg/L

Limit of Quantification (LOQ) - 0.065 mg/L

Data sourced from a validation study of the EU's reference HPLC-UV/Vis method.[5]

Experimental Protocol: UV-Visible
Spectrophotometric Determination of Solvent Yellow
124
1. Instrumentation and Materials

UV-Visible Spectrophotometer (double beam recommended)

Quartz cuvettes (1 cm path length)

Volumetric flasks (various sizes: 10 mL, 25 mL, 50 mL, 100 mL)

Pipettes (various sizes)

Analytical balance

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1294874?utm_src=pdf-body
https://taxation-customs.ec.europa.eu/system/files/2016-09/euromarker_report.pdf
https://pubs.acs.org/doi/abs/10.1021/ef049820d
https://www.researchgate.net/publication/231271375_Validation_of_the_European_Union's_Reference_Method_for_the_Determination_of_Solvent_Yellow_124_in_Gas_Oil_and_Kerosene
https://www.benchchem.com/product/b1294874?utm_src=pdf-body
https://pubs.acs.org/doi/abs/10.1021/ef049820d
https://www.benchchem.com/product/b1294874?utm_src=pdf-body
https://www.benchchem.com/product/b1294874?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Yellow 124 analytical standard (purity > 99%)[4]

Toluene or Xylene (spectrophotometric grade)[4]

2. Preparation of Standard Solutions

2.1. Stock Standard Solution (e.g., 100 mg/L)

Accurately weigh approximately 10.0 mg of Solvent Yellow 124 analytical standard.

Transfer the weighed standard into a 100 mL volumetric flask.

Dissolve and dilute to the mark with the chosen solvent (toluene or xylene).

Mix thoroughly to ensure a homogenous solution.

2.2. Working Standard Solutions

Prepare a series of working standard solutions by diluting the stock standard solution with the

solvent. A suggested concentration range for the calibration curve is 1.0 to 10.0 mg/L.

Table 2: Preparation of Working Standard Solutions

Desired Concentration
(mg/L)

Volume of Stock Solution
(100 mg/L) to be Diluted

Final Volume (mL)

1.0 1.0 mL 100

2.5 2.5 mL 100

5.0 5.0 mL 100

7.5 7.5 mL 100

10.0 10.0 mL 100

3. Sample Preparation

For fuel samples, a direct measurement may be possible if the concentration is within the

calibration range and the matrix does not interfere. If the expected concentration is high, dilute
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the sample gravimetrically with the chosen solvent to bring it within the linear range of the

assay.[4]

4. Spectrophotometric Measurement

Set the UV-Visible spectrophotometer to scan a wavelength range of 350 nm to 550 nm to

observe the full absorption spectrum.

Use the solvent (toluene or xylene) as the blank to zero the instrument.

Measure the absorbance of each working standard solution and the sample solution at the

determined λmax (approximately 412 nm).[2][3]

5. Data Analysis

Construct a calibration curve by plotting the absorbance of the working standard solutions

against their corresponding concentrations.

Perform a linear regression analysis on the calibration data to obtain the equation of the line

(y = mx + c) and the correlation coefficient (R²). An R² value > 0.999 is desirable.

Determine the concentration of Solvent Yellow 124 in the sample solution by substituting its

absorbance value into the linear regression equation.

If the sample was diluted, multiply the calculated concentration by the dilution factor to obtain

the concentration in the original sample.

Experimental Workflow
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Caption: Workflow for the quantitative determination of Solvent Yellow 124.

Safety Precautions

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1294874?utm_src=pdf-body-img
https://www.benchchem.com/product/b1294874?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Yellow 124 is considered a hazardous substance.[7] Toluene and xylene are

flammable and toxic solvents. All handling of these chemicals should be performed in a well-

ventilated fume hood, and appropriate personal protective equipment (PPE), including safety

glasses, gloves, and a lab coat, should be worn.[7] Dispose of all chemical waste according to

institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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